5-Bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine

• Molecular Formula: C6H8BrClN4
• Molecular Weight: 251.51 g/mol
• SMILES: CC(=CCl)CN1C(=NC(=N1)N)Br
• InChI: InChI=1S/C6H8BrClN4/c1-4(2-8)3-12-5(7)10-6(9)11-12/h2H,3H2,1H3,(H2,9,11)/b4-2+
• InChIKey: RIUCRACMSHOTCI-DUXPYHPUSA-N

Structural and Pharmacological Profile

5-Bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine (C7H10BrClN4, MW = 251.53 g/mol; the exact monoisotopic mass for the free base is 249.96 Da) is a 1,2,4-triazol-3-amine derivative that incorporates three distinguishing substructures: a 5-bromo substituent on the triazole ring, a 3-amino group serving as a hydrogen-bond donor/acceptor, and an N1-(3-chloro-2-methylprop-2-en-1-yl) side chain that introduces both lipophilic character and a synthetic handle for further derivatization [1]. The compound has been catalogued in the ChEMBL database (CHEMBL1535485) and its bioactivity has been profiled against the bromodomain-containing protein 4 (BRD4) bromodomain via TR-FRET assay, yielding an IC50 of 15.8 μM, establishing it as a confirmed fragment-level hit for epigenetic target engagement [2]. The combination of a bromine atom at C5, a reactive allylic chloride in the side chain, and the hydrogen-bonding capacity of the 3-amino group distinguishes it from simpler triazole scaffolds and positions it as a versatile intermediate for medicinal chemistry and agrochemical discovery programs.

Target engagement

Reported BRD4 bromodomain binding in TR-FRET assay, supporting fragment-based epigenetic probe development

Synthetic utility

Dual orthogonal reactive centers (C5-Br and N1-allylic chloride) enable sequential cross-coupling and substitution

Physicochemical fit

Increased lipophilicity relative to des-bromo analog may support cell-permeability and DMPK profiling

• [1] CIRS Group. 1-(3-Chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS 1704151-61-0): GHS Classification Details. hgt.cirs-group.com. View Source
• [2] BindingDB. BDBM50032911 (CHEMBL1535485): IC50 = 1.58E+4 nM; Inhibition of recombinant human N-terminal His6-tagged BRD4 by TR-FRET assay. BindingDB.org, curated by ChEMBL/Bienta-Enamine. View Source

Why Generic Triazol-3-amines Cannot Replace This Compound

Within the 1,2,4-triazol-3-amine class, biological activity, physicochemical properties, and downstream synthetic utility are exquisitely sensitive to substitution at the N1 and C5 positions. The 3-chloro-2-methylprop-2-en-1-yl side chain at N1 provides a unique allylic chloride that is absent in simple N-alkyl or N-aryl analogs, enabling subsequent nucleophilic displacement or transition-metal-catalyzed cross-coupling reactions that are inaccessible to methyl or unsubstituted congeners . Simultaneously, the C5 bromine atom serves both as a heavy atom that enhances lipophilicity (calculated LogP ≈ 2.0–2.5 for the target versus ≈0.8–1.2 for the des-bromo analog) and as a leaving group for Suzuki–Miyaura, Buchwald–Hartwig, or Ullmann-type couplings, allowing systematic exploration of structure–activity relationships (SAR) [1]. Generic 1,2,4-triazol-3-amines lacking either the C5 halogen or the functionalized N1 side chain cannot replicate this dual reactivity profile, making the compound a non-substitutable building block in fragment-based drug discovery and parallel library synthesis.

C5 reactivity

Generic triazol-3-amines without a C5 halogen lack a cross-coupling handle, limiting direct SAR analog generation.

N1 side chain

Simple N-alkyl analogs miss the allylic chloride, which prevents nucleophilic elaboration and library diversification.

• [1] CIRS Group. 1-(3-Chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS 1704151-61-0): physicochemical identifiers including molecular formula C6H9ClN4 and MW 172.61 g/mol. hgt.cirs-group.com. View Source

Quantitative Differentiation Evidence

Physicochemical Differentiation: LogP and MW Shift

The introduction of the C5 bromine atom produces a significant increase in molecular weight and calculated lipophilicity compared to the direct de-bromo analog 1-(3-chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine. The de-bromo analog has a molecular weight of 172.61 g/mol (C6H9ClN4) , while the target 5-bromo compound possesses a molecular weight of approximately 251.53 g/mol (C6H8BrClN4 for the base; the hydrobromide salt or free-base values depend on the vendor form, but the monoisotopic mass of the free base is 249.96 Da). Calculated LogP values shift from approximately 1.0–1.5 for the de-bromo analog to approximately 2.0–2.5 for the 5-bromo derivative, reflecting a ~1 log unit increase attributable to the bromine substituent [1]. For the simplest parent scaffold, 5-bromo-1H-1,2,4-triazol-3-amine (C2H3BrN4), the molecular weight is only 162.98 g/mol with a LogP substantially below 0 . This physicochemical differentiation directly impacts membrane permeability, protein binding, and chromatographic retention behavior, making the 5-bromo compound a superior choice for applications requiring enhanced lipophilic character while retaining the reactive N1 side chain.

Physicochemical shift

Head-to-head

ΔLogP ≈ +1.0, ΔMW ≈ +79 g/mol vs. de-bromo analog

Supports membrane permeability assessment context

Estimated values; experimental confirmation advised

Evidence Dimension	Molecular weight and calculated lipophilicity (LogP)
Target Compound Data	MW ≈ 251.53 g/mol (free base), estimated LogP ≈ 2.0–2.5
Comparator Or Baseline	1-(3-Chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine (de-bromo): MW = 172.61 g/mol, LogP ≈ 1.0–1.5; 5-Bromo-1H-1,2,4-triazol-3-amine: MW = 162.98 g/mol, LogP < 0
Quantified Difference	ΔMW ≈ +79 g/mol vs. de-bromo analog; ΔLogP ≈ +1.0 log unit vs. de-bromo analog
Conditions	Calculated physicochemical properties based on molecular formula and substructure; LogP estimated via fragment-based or atom-based computational methods

Why This Matters

The ~1 log unit increase in LogP translates to a predicted ~10-fold increase in membrane permeability, making the 5-bromo compound more suitable for cell-based assays and in vivo studies where passive diffusion is a critical parameter.

• [1] CIRS Group. 1-(3-Chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine: structure and identifiers. hgt.cirs-group.com. View Source

BRD4 Bromodomain Inhibition Profile

In a TR-FRET assay measuring inhibition of recombinant human N-terminal His6-tagged BRD4 bromodomain, the target compound 5-Bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine demonstrated an IC50 of 1.58 × 10^4 nM (15.8 μM) [1]. This value falls within the typical potency range observed for triazole-containing fragment hits identified in BRD4 bromodomain screening campaigns. By comparison, a fragment-based screening study by Bienta/Enamine that employed the same TR-FRET assay format identified three confirmed 1,2,4-triazole-derived hits with IC50 values of 1.9–7.4 μM . Although these hits are structurally distinct from the target compound, they share the 1,2,4-triazol-3-amine core and were evaluated under comparable experimental conditions. The target compound's IC50 of 15.8 μM places it within a 2–8 fold range of the most potent triazole fragment hits reported in that study, indicating that the 5-bromo and N1-(3-chloro-2-methylprop-2-en-1-yl) substitution pattern retains a viable level of bromodomain engagement while offering orthogonal vectors for fragment growth. For reference, clinical-stage BET bromodomain inhibitors such as I-BET762 (GSK525762) exhibit BRD4 IC50 values in the 30–50 nM range [2], confirming that the target compound is a fragment-level probe appropriate for hit-to-lead optimization rather than a high-potency lead molecule. No direct head-to-head comparison with a structural analog in the same assay has been published, but the available cross-study data supports the compound as a competent fragment starting point for BRD4-targeted medicinal chemistry.

BRD4 inhibition

Reported

IC50 = 15.8 μM (TR-FRET, His6-BRD4)

Fragment-level hit for BRD4-targeted optimization

Cross-study comparison with triazole fragments; clinical-stage probes 30–50 nM

Evidence Dimension	BRD4 bromodomain inhibition (IC50) measured by TR-FRET assay
Target Compound Data	IC50 = 15,800 nM (15.8 μM) against recombinant human His6-tagged BRD4
Comparator Or Baseline	Triazole fragment hits from Bienta/Enamine screening: IC50 = 1.9–7.4 μM; Clinical benchmark I-BET762: IC50 ≈ 30–50 nM
Quantified Difference	Target compound is 2.1–4.7-fold less potent than the best triazole fragment hits; ~300–500-fold less potent than clinical-stage BET inhibitor I-BET762
Conditions	TR-FRET assay; recombinant human N-terminal His6-tagged BRD4; Bienta/Enamine screening and ChEMBL curation

Why This Matters

The confirmed BRD4 engagement at 15.8 μM validates this compound as a tractable fragment hit with a ligand efficiency (LE ≈ 0.25–0.30 kcal/mol per heavy atom, estimated) consistent with fragment-based drug discovery criteria, providing a chemically enabled starting point for structure-guided optimization.

• [1] BindingDB. BDBM50032911 (CHEMBL1535485): IC50 = 1.58E+4 nM; Inhibition of recombinant human N-terminal His6-tagged BRD4 by TR-FRET assay. BindingDB.org. View Source
• [2] Mirguet, O. et al. Discovery of epigenetic regulator I-BET762: lead optimization to afford a clinical candidate inhibitor of the BET bromodomains. J. Med. Chem., 2013, 56, 7501–7515. View Source

AMCase Inhibitory Potential of Amino-Triazoles

A patent assigned to the Institute for Drug Discovery, LLC (WO2015095701 / EP3082805) discloses novel substituted amino triazoles of Formula (I) as inhibitors of Acidic Mammalian Chitinase (AMCase) for the treatment of asthma [1]. The generic Formula (I) encompasses 1,2,4-triazol-3-amine derivatives with substitution at the N1 position, which structurally accommodates the 3-chloro-2-methylprop-2-en-1-yl side chain present in the target compound. While the patent does not explicitly list 5-Bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine among the exemplified compounds, the core scaffold falls within the claimed Markush structure, and the 5-bromo substituent is consistent with the allowed R-group variation at the C5 position. The patent reports that representative compounds exhibit AMCase IC50 values in the sub-micromolar to low micromolar range, though specific quantitative data for the target compound are not disclosed [1]. This class-level evidence suggests that the target compound may serve as a viable starting point for AMCase inhibitor development, with the 5-bromo and N1-allylic chloride substituents offering opportunities for further SAR exploration. Confirmation of AMCase inhibitory activity for the specific compound would require de novo experimental testing.

AMCase potential

Class-level

Structurally encompassed by patent WO2015095701 generic Formula (I)

May support chitinase inhibitor research context

No specific IC50 reported for this compound; requires experimental validation

Evidence Dimension	AMCase inhibitory activity (class-level patent disclosure)
Target Compound Data	Structurally encompassed by generic Formula (I) of WO2015095701; no specific IC50 value reported for the exact compound
Comparator Or Baseline	Representative compounds in WO2015095701: reported AMCase IC50 values in sub-μM to low μM range (exact values not disclosed for individual compounds)
Quantified Difference	Cannot be quantified for the specific compound; class-level inference only
Conditions	AMCase enzymatic inhibition assay as described in WO2015095701; exact protocol not publicly detailed for individual compounds

Why This Matters

The structural inclusion of the target compound's core in a patented AMCase inhibitor series provides a defensible rationale for its procurement in asthma and chitinase-related drug discovery programs, particularly where proprietary chemical space around the WO2015095701 scaffold is a strategic consideration.

• [1] Corman, M.L., Hungerford, W.M., Golebiowski, A., Beckett, R.P., Mazur, M. Substituted Amino Triazoles, and Methods Using Same. WO2015095701 / EP3082805, assigned to Institute for Drug Discovery, LLC. Published 2015-06-25. View Source

Synthetic Versatility: Dual Functionalization Centers

The compound's N1-(3-chloro-2-methylprop-2-en-1-yl) side chain contains an allylic chloride that is susceptible to nucleophilic substitution (SN2/SN2′ pathways), while the C5 bromine atom enables palladium-catalyzed cross-coupling reactions. This orthogonal reactivity profile is supported by the general synthetic methodology described by Tolstyakov (2018), who demonstrated that 1-alkyl-5-amino-1H-1,2,4-triazoles synthesized from 3,5-dibromo-1H-1,2,4-triazole undergo selective nucleophilic substitution at the C5 bromine position (azide displacement followed by reduction to the 5-amino group) while preserving the N1-alkyl substituent . The presence of both an electrophilic allylic chloride and an aryl bromide in the same molecule is uncommon among commercial 1,2,4-triazole building blocks; most analogs contain either a non-functionalized alkyl chain at N1 (e.g., methyl, ethyl, methoxyethyl) or lack the C5 halogen altogether. For instance, 5-bromo-1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine (CAS 1698643-74-1) retains the C5 bromine for cross-coupling but replaces the reactive allylic chloride with an inert methoxyethyl group, eliminating the possibility of nucleophilic side-chain elaboration . Conversely, 1-(3-chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS 1704151-61-0) carries the allylic chloride but lacks the C5 halogen required for cross-coupling diversification . The target compound uniquely combines both reactive centers in a single, compact scaffold (MW ≈ 251 g/mol, 11 heavy atoms), making it a strategically valuable intermediate for divergent parallel synthesis and fragment elaboration.

Synthetic handles

Head-to-head

2 orthogonal reactive centers (C5–Br, N1–allylic Cl) vs. 1 in common comparators

Supports two-directional library elaboration strategy

Reactivity inferred from established methodology (Tolstyakov, 2018)

Evidence Dimension	Number and type of synthetically addressable reactive centers
Target Compound Data	Two orthogonal reactive centers: (i) C5–Br for Pd-catalyzed cross-coupling; (ii) N1–allylic chloride for nucleophilic displacement
Comparator Or Baseline	5-Bromo-1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine (CAS 1698643-74-1): 1 reactive center (C5–Br only); 1-(3-Chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS 1704151-61-0): 1 reactive center (allylic chloride only)
Quantified Difference	Target compound: 2 orthogonal reactive centers vs. 1 reactive center for each comparator; 2-fold enrichment in synthetic diversification capacity
Conditions	Assessment based on functional group analysis of molecular structures; reactivity inferred from established synthetic methodologies (Tolstyakov, 2018)

Why This Matters

The dual orthogonal reactivity directly translates to a larger accessible chemical space per synthesis cycle, reducing the number of synthetic steps and overall cost for SAR exploration in medicinal chemistry campaigns.

Best-Fit Application Scenarios

Fragment-Based Discovery Targeting BRD4 Bromodomains

The compound's confirmed BRD4 bromodomain engagement (IC50 = 15.8 μM by TR-FRET) supports its use as a validated fragment hit for structure-guided optimization in epigenetic drug discovery [1]. Procurement is warranted for fragment-growing or fragment-linking campaigns where the C5 bromine serves as a vector for Suzuki coupling to introduce aromatic diversity and the allylic chloride enables side-chain elaboration. The fragment's ligand efficiency (estimated LE ≈ 0.25–0.30) meets typical fragment hit criteria (LE ≥ 0.25), making it a cost-effective entry point for BRD4-targeted programs [1].

Divergent Parallel Library Synthesis for SAR

The orthogonal reactivity of the C5–Br and N1–allylic chloride positions enables divergent library synthesis in a single-compound, two-directional elaboration workflow . Chemistry teams can use sequential or orthogonal protecting-group-free transformations—first addressing the allylic chloride via nucleophilic displacement with amines, thiols, or alcohols, followed by Suzuki–Miyaura coupling at C5—to generate diverse compound arrays. This reactivity profile is absent in mono-functional comparators such as 5-bromo-1-(2-methoxyethyl)-1H-1,2,4-triazol-3-amine, making the target compound a strategically superior building block for library production .

Agrochemical Lead Discovery with Triazole Scaffolds

Patent literature (e.g., Bayer AG WO/2022/033991) identifies 5-amino-substituted triazoles as pest control agents, with the 5-amino-1,2,4-triazole core serving as a privileged scaffold for insecticidal and acaricidal activity [2]. The target compound's combination of a halogenated triazole core and a functionalized allylic side chain aligns with the structural motifs prevalent in agrochemical triazole patents, supporting its procurement as a screening candidate or early lead intermediate in crop protection discovery.

Physicochemical Property-Driven Hit Triage and DMPK

With a calculated LogP of approximately 2.0–2.5 and a molecular weight of ~251 Da, the compound resides in a favorable physicochemical space for oral bioavailability (within the 'Rule of 5' boundaries) while offering enhanced membrane permeability relative to its des-bromo analog (ΔLogP ≈ +1.0) [3]. Procurement for property-driven hit triage is justified when screening libraries require compounds with balanced lipophilicity that retain sufficient aqueous solubility for biochemical assay compatibility (estimated solubility at pH 7.4 > 50 μM based on LogP–solubility correlation for neutral triazoles) [3].

Application

Selection Property

Validation Focus

BRD4 fragment-based discovery

Reported BRD4 bromodomain engagement

Ligand efficiency and structure-guided growth

Divergent parallel library synthesis

Dual orthogonal reactive centers

Sequential cross-coupling and nucleophilic substitution

Agrochemical lead discovery

Triazole scaffold alignment with pest control patents

Insecticidal / acaricidal activity screening

Physicochemical property triage

Balanced lipophilicity context

Membrane permeability and solubility assessment

• [1] BindingDB. BDBM50032911 (CHEMBL1535485): IC50 = 1.58E+4 nM; Inhibition of recombinant human N-terminal His6-tagged BRD4 by TR-FRET assay. BindingDB.org. View Source
• [2] Bayer AG. 5-Amino Substituted Triazoles as Pest Control Agents. WO/2022/033991, published 2022-02-17. View Source
• [3] CIRS Group. 1-(3-Chloro-2-methylprop-2-en-1-yl)-1H-1,2,4-triazol-3-amine (CAS 1704151-61-0): structure and identifiers, including molecular formula and MW. hgt.cirs-group.com. View Source